Cas no 5100-00-5 (N-benzyl-3-phenylprop-2-enamide)
5100-00-5 structure
Product Name:N-benzyl-3-phenylprop-2-enamide
CAS No:5100-00-5
MF:C16H15NO
MW:237.296404123306
MDL:MFCD00450499
CID:363627
PubChem ID:910211
Update Time:2025-04-19
N-benzyl-3-phenylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide, 3-phenyl-N-(phenylmethyl)-, (2E)-
- N-benzyl-3-phenylprop-2-enamide
- (2E)-N-Benzyl-3-phenyl-2-propenamide #
- 5100-00-5
- AKOS001407469
- CCG-260162
- CMLDBU00000340
- MPWRITRYGLHZBT-VAWYXSNFSA-N
- N-Benzylcinnamamide
- N-benzyl-3-phenylacrylamide
- BS-49087
- Benzenepropenamide, N-(phenylmethyl)-
- (2E)-N-Benzyl-3-phenyl-2-propenamide
- Z27749544
- BDBM50429776
- (2E)-N-benzyl-3-phenylprop-2-enamide
- NCGC00161442-01
- SCHEMBL21179046
- EN300-12613272
- (E)-N-benzyl-3-phenylprop-2-enamide
- EN300-25657759
- (E)-N-Benzylcinnamamide
- F71818
- SCHEMBL16644095
- JRG-9-6
- CHEMBL2336352
- STK325498
-
- MDL： MFCD00450499
- Inchi： 1S/C16H15NO/c18-16(12-11-14-7-3-1-4-8-14)17-13-15-9-5-2-6-10-15/h1-12H,13H2,(H,17,18)/b12-11+
- InChI Key： MPWRITRYGLHZBT-VAWYXSNFSA-N
- SMILES： O=C(/C=C/C1C=CC=CC=1)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 237.11545
- Monoisotopic Mass: 237.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.111±0.06 g/cm3(Predicted)
- Melting Point: 103-104 °C
- Boiling Point: 466.8±38.0 °C(Predicted)
- PSA: 29.1
- pka: 15.33±0.46(Predicted)
N-benzyl-3-phenylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1261198-5g |
2-PropenaMide, 3-phenyl-N-(phenylMethyl)-, (2E)- |
5100-00-5 | 95% | 5g |
$150 | 2024-06-06 | |
| Enamine | EN300-25657759-0.05g |
(2E)-N-benzyl-3-phenylprop-2-enamide |
5100-00-5 | 0.05g |
$128.0 | 2023-07-10 | ||
| Enamine | EN300-12613272-0.05g |
N-benzyl-3-phenylprop-2-enamide |
5100-00-5 | 90% | 0.05g |
$348.0 | 2023-09-14 | |
| Enamine | EN300-12613272-50mg |
N-benzyl-3-phenylprop-2-enamide |
5100-00-5 | 90.0% | 50mg |
$348.0 | 2023-10-02 | |
| Enamine | EN300-12613272-100mg |
N-benzyl-3-phenylprop-2-enamide |
5100-00-5 | 90.0% | 100mg |
$364.0 | 2023-10-02 | |
| Enamine | EN300-12613272-250mg |
N-benzyl-3-phenylprop-2-enamide |
5100-00-5 | 90.0% | 250mg |
$381.0 | 2023-10-02 | |
| Enamine | EN300-12613272-500mg |
N-benzyl-3-phenylprop-2-enamide |
5100-00-5 | 90.0% | 500mg |
$397.0 | 2023-10-02 | |
| Enamine | EN300-12613272-1000mg |
N-benzyl-3-phenylprop-2-enamide |
5100-00-5 | 90.0% | 1000mg |
$414.0 | 2023-10-02 | |
| Enamine | EN300-12613272-2500mg |
N-benzyl-3-phenylprop-2-enamide |
5100-00-5 | 90.0% | 2500mg |
$810.0 | 2023-10-02 | |
| Enamine | EN300-12613272-5000mg |
N-benzyl-3-phenylprop-2-enamide |
5100-00-5 | 90.0% | 5000mg |
$1199.0 | 2023-10-02 |
N-benzyl-3-phenylprop-2-enamide Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
5100-00-5 (N-benzyl-3-phenylprop-2-enamide) Related Products
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